Cas no 184035-04-9 (Cyclohexanecarboxamide,1-amino-2-methyl-, (1R,2R)-)

• Product Name: Cyclohexanecarboxamide,1-amino-2-methyl-, (1R,2R)-
• CAS No: 184035-04-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 114240
• PubChem ID: 15249751
• Update Time: 2025-04-18

Cyclohexanecarboxamide,1-amino-2-methyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,1-amino-2-methyl-, (1R,2R)-
• Cyclohexanecarboxamide, 1-amino-2-methyl-, (1R-trans)- (9CI)
• 184035-04-9
• (1R,2S)-1-Amino-2-methylcyclohexanecarboxamide
• Cyclohexanecarboxamide,1-amino-2-methyl-,(1r-trans)-(9ci)
• (1R,2S)-1-AMINO-2-METHYLCYCLOHEXANE-1-CARBOXAMIDE

• Inchi： 1S/C8H16N2O/c1-6-4-2-3-5-8(6,10)7(9)11/h6H,2-5,10H2,1H3,(H2,9,11)/t6-,8+/m0/s1
• InChI Key： XOHVXEPCCNOOBQ-POYBYMJQSA-N
• SMILES： O=C([C@]1(CCCC[C@@H]1C)N)N

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11000
• LogP: 1.77990